Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]-

• CAS No.: 61293-92-3
• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-(2-methylphenyl)-N-(2-naphthalen-2-yloxyethyl)acetamide
• InChI: InChI=1S/C21H21NO2/c1-16-7-3-6-10-21(16)22(17(2)23)13-14-24-20-12-11-18-8-4-5-9-19(18)15-20/h3-12,15H,13-14H2,1-2H3
• InChI Key: OSHJDUFZZBSUAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N(CCOC2=CC3=CC=CC=C3C=C2)C(=O)C

Description

Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- is a useful research compound. Its molecular formula is C21H21NO2 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
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Biological Activity

Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- (CAS No. 12219793) is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides an in-depth exploration of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C21H21NO2
• Molecular Weight : 319.4 g/mol
• Structure : The compound features an acetamide functional group attached to a 2-methylphenyl moiety and a 2-(2-naphthalenyloxy)ethyl group.

The biological activity of Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- is primarily attributed to its interaction with various cellular pathways:

• Inhibition of Cancer Cell Proliferation : Studies have shown that compounds similar to Acetamide can induce apoptosis in cancer cells by targeting specific signaling pathways such as the Ras pathway. For instance, Oncrasin compounds have demonstrated the ability to suppress tumor growth in xenograft models without causing significant toxicity .
• Modulation of NF-kB Activity : The compound may also influence the NF-kB signaling pathway, which is crucial for regulating immune responses and cell survival. Inhibition of this pathway can lead to decreased inflammation and reduced cancer cell survival .
• Synthetic Lethality : Research indicates that the compound may exhibit synthetic lethality in cells with specific genetic backgrounds, particularly those with mutations in Ras-related pathways. This opens avenues for targeted cancer therapies .

Pharmacological Effects

The pharmacological profile of Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- includes:

• Antitumor Activity : In vitro studies have demonstrated that the compound can effectively reduce the viability of various cancer cell lines, suggesting its potential as an anticancer agent.
• Anti-inflammatory Properties : By modulating NF-kB activity, the compound may also exert anti-inflammatory effects, which could be beneficial in treating conditions characterized by chronic inflammation.

Case Studies

Several case studies highlight the efficacy of Acetamide derivatives in clinical settings:

• Study on Cancer Cell Lines : A study investigated the effects of various acetamide derivatives on human cancer cell lines and found that those with naphthalene moieties exhibited significant cytotoxic effects, leading to apoptosis through caspase activation .
• Animal Models : In vivo experiments using animal models have shown that treatment with acetamide derivatives resulted in reduced tumor size and prolonged survival rates in treated groups compared to controls .

Data Summary

Property	Value
CAS Number	12219793
Molecular Formula	C21H21NO2
Molecular Weight	319.4 g/mol
Biological Activity	Antitumor, Anti-inflammatory